Cas no 2138221-57-3 (5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde)
2138221-57-3 structure
Product Name:5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde
CAS No:2138221-57-3
MF:C13H11NOS
MW:229.297541856766
CID:6268734
PubChem ID:165449269
Update Time:2024-01-10
5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-(methylsulfanyl)phenyl]pyridine-3-carbaldehyde
- EN300-716036
- 2138221-57-3
- 5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde
-
- Inchi: 1S/C13H11NOS/c1-16-13-4-2-3-11(6-13)12-5-10(9-15)7-14-8-12/h2-9H,1H3
- InChI Key: IURZVOSGBNPXFJ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)C1C=NC=C(C=O)C=1
Computed Properties
- Exact Mass: 229.05613515g/mol
- Monoisotopic Mass: 229.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.3Ų
5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716036-1.0g |
5-[3-(methylsulfanyl)phenyl]pyridine-3-carbaldehyde |
2138221-57-3 | 1g |
$0.0 | 2023-06-07 |
5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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